1-(3-methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine oxalate

• IUPAC Name: [4-(3-methylcyclohexyl)piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone;oxalic acid
• InChI: InChI=1S/C21H32N2O4.C2H2O4/c1-15-6-5-7-17(12-15)22-8-10-23(11-9-22)21(24)16-13-18(25-2)20(27-4)19(14-16)26-3;3-1(4)2(5)6/h13-15,17H,5-12H2,1-4H3;(H,3,4)(H,5,6)
• InChI Key: OJNKOBLDAQFNIE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)N2CCN(CC2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC.C(=O)(C(=O)O)O
• Molecular Formula: C23H34N2O8
• Molecular Weight: 466.5 g/mol

Description

1-(3-methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine oxalate, commonly known as TFMPP, is a psychoactive drug that belongs to the piperazine family. It is a white crystalline powder that is soluble in water and has been used as a recreational drug due to its euphoric and hallucinogenic effects. However, TFMPP has also been studied for its potential medicinal properties and has shown promising results in scientific research.

Mechanism of Action

The exact mechanism of action of TFMPP is not fully understood, but it is believed to act on the serotonin system in the brain. TFMPP is a partial agonist of the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and perception.
Biochemical and Physiological Effects:
TFMPP has been shown to increase levels of serotonin in the brain, which may contribute to its psychoactive effects. It has also been shown to have effects on other neurotransmitters, including dopamine and norepinephrine. TFMPP has been found to have both stimulant and sedative effects, depending on the dose and individual response.

Advantages and Limitations for Lab Experiments

TFMPP has been used in animal studies to investigate its potential therapeutic effects and to better understand its mechanism of action. However, there are limitations to its use in lab experiments, including its potential for abuse and its psychoactive effects on animals.

Future Directions

There are several potential future directions for research on TFMPP. These include further investigation of its therapeutic potential in the treatment of anxiety, depression, and schizophrenia, as well as its potential use in the treatment of substance use disorders. Additionally, research could focus on developing new compounds based on the structure of TFMPP that may have improved therapeutic properties and reduced potential for abuse.

Synthesis Methods

TFMPP can be synthesized through a multi-step process involving the reaction of 1-(3-methylcyclohexyl)piperazine with 3,4,5-trimethoxybenzoyl chloride in the presence of a base. The resulting product is then converted to its oxalate salt form through the addition of oxalic acid.

Scientific Research Applications

TFMPP has been studied for its potential use in the treatment of various medical conditions, including anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models, as well as antipsychotic effects in human studies.